![molecular formula C15H22N4O4S B5556803 6-{[(4aS*,7aR*)-4-(cyclopropylmethyl)-6,6-dioxidohexahydrothieno[3,4-b]pyrazin-1(2H)-yl]carbonyl}-4,5-dihydro-3(2H)-pyridazinone](/img/structure/B5556803.png)
6-{[(4aS*,7aR*)-4-(cyclopropylmethyl)-6,6-dioxidohexahydrothieno[3,4-b]pyrazin-1(2H)-yl]carbonyl}-4,5-dihydro-3(2H)-pyridazinone
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Description
6-{[(4aS*,7aR*)-4-(cyclopropylmethyl)-6,6-dioxidohexahydrothieno[3,4-b]pyrazin-1(2H)-yl]carbonyl}-4,5-dihydro-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C15H22N4O4S and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.13617637 g/mol and the complexity rating of the compound is 695. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Activity of Stereoisomers : The synthesis of four stereoisomers of a related compound demonstrated a combination of vasodilation and beta-adrenergic antagonist activity. One isomer showed a slightly better profile than the complete mixture, indicating the importance of stereochemistry in biological activity (Howson et al., 1988).
Molecular Docking and Screening
Novel Pyridine Derivatives : A study on novel pyridine derivatives, starting from a related compound, involved in silico molecular docking screenings towards a target protein, revealing moderate to good binding energies. These compounds also exhibited antimicrobial and antioxidant activity (Flefel et al., 2018).
Antitumor Activity
N-heterocycles Derived from Pyrazolyl-substituted 2(3H)-furanone : The synthesis of various N-heterocycles showed significant anticancer activity against multiple carcinoma cell lines. Compound 6a, in particular, was more potent than the reference drug, Doxorubicin (Abou-Elmagd et al., 2016).
Antioxidant Agents
Acryloyl Isothiocyanate Derivatives : The synthesis of novel heterocyclic compounds, including pyrimidine, triazole, and thiadiazolopyrimidine derivatives, showed significant antioxidant activity. Notably, pyrimidinethione derivatives were the most potent (El‐Badawy et al., 2021).
Herbicide Action Mechanism
Pyridazinone Herbicides : The mode of action of pyridazinone herbicides on photosynthesis inhibition in plants was studied, offering insights into their phytotoxicity and potential agricultural applications (Hilton et al., 1969).
Antihypertensive Activity
Potassium Channel Activators : A series of compounds, including pyridazinones, demonstrated antihypertensive activity and were identified as new potassium channel activators. These findings highlight the potential for developing novel antihypertensive drugs (Bergmann & Gericke, 1990).
Properties
IUPAC Name |
3-[(4aR,7aS)-1-(cyclopropylmethyl)-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazine-4-carbonyl]-4,5-dihydro-1H-pyridazin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O4S/c20-14-4-3-11(16-17-14)15(21)19-6-5-18(7-10-1-2-10)12-8-24(22,23)9-13(12)19/h10,12-13H,1-9H2,(H,17,20)/t12-,13+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMCCWHXIXHUPOH-OLZOCXBDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2CCN(C3C2CS(=O)(=O)C3)C(=O)C4=NNC(=O)CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1CN2CCN([C@@H]3[C@H]2CS(=O)(=O)C3)C(=O)C4=NNC(=O)CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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